Cas no 85547-35-9 (spirosolan-3-yl hexopyranosyl-(1->2)-[hexopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside)

• Product Name: spirosolan-3-yl hexopyranosyl-(1->2)-[hexopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside
• CAS No: 85547-35-9
• MF: C₅₁H₈₅NO₂₂
• MW: 1064.2141187191
• CID: 1846058
• PubChem ID: 158827
• Update Time: 2024-03-02

spirosolan-3-yl hexopyranosyl-(1->2)-[hexopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside Chemical and Physical Properties

Names and Identifiers

• spirosolan-3-yl hexopyranosyl-(1->2)-[hexopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside
• Neotomatine
• DTXSID901006107
• Sisunine
• 85547-35-9
• beta-D-Galactopyranoside, (3beta,5alpha,22beta,25S)-spirosolan-3-yl O-beta-D-glucopyranosyl-(1-2)-O-(beta-D-glucopyranosyl-(1-3))-O-beta-D-glucopyranosyl-(1-4)-
• Tomatidine O-3-beta-commertetraoside

• Inchi： 1S/C51H85NO22/c1-20-7-12-51(52-15-20)21(2)32-27(74-51)14-26-24-6-5-22-13-23(8-10-49(22,3)25(24)9-11-50(26,32)4)66-45-41(65)38(62)42(31(19-56)70-45)71-48-44(73-47-40(64)37(61)34(58)29(17-54)68-47)43(35(59)30(18-55)69-48)72-46-39(63)36(60)33(57)28(16-53)67-46/h20-48,52-65H,5-19H2,1-4H3
• InChI Key： QEZIZZSOADJKHZ-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)CN2)C(C)C2C1CC1C3CCC4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(CO)O1)OC1C(C(C(C(CO)O1)O)OC1C(C(C(C(CO)O1)O)O)O)OC1C(C(C(C(CO)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 1063.55632334g/mol
• Monoisotopic Mass: 1063.55632334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 74
• Rotatable Bond Count: 12
• Complexity: 1900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 32
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 358Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins